Cas no 96038-87-8 (Syringaresinol Diglucoside)

• Product Name: Syringaresinol Diglucoside
• CAS No: 96038-87-8
• MF: C₃₄H₄₆O₁₈
• MW: 742.718252658844
• CID: 806342
• PubChem ID: 73636
• Update Time: 2025-07-27

Syringaresinol Diglucoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis(2,6-dimethoxy-4,1-phenylene)bis-
• ELEUTHEROSIDES, SIBERIAN GINSENG PLANT EXTRACT B+E >1
• Syringaresinol Diglucoside
• Acanthoside D
• Syringaresinol-di-O-glucoside
• (Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis(2,6-dimethoxy-4,1-phenylene)bis-β-D-glucopyranoside
• (Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis(2,6-dimethoxy-4,1-phenylene) bis[β-D-glucopyranoside] (ACI)
• D
• 1H,3H-Furo[3,4-c]furan, β-D-glucopyranoside deriv. (ZCI)
• 3,3′,5,5′-Tetramethoxy-7,9′:7′,9-diepoxylignan-4,4′-di-O-β-D-glucopyranoside
• Syringaresinol di-O-glucoside
• 39432-56-9
• 573-44-4
• A-D-glucopyranoside
• Acanthoside D; Syringaresinol 4,4'-O-bis-beta-D-glucoside
• Acanthoside D;Liriodendrin
• DTXSID101113328
• Liriodendrin
• Eleutheroside E
• (Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis(2,6-dimethoxy-4,1-phenylene) bis[beta-D-glucopyranoside]
• FT-0770719
• BCP15730
• HMS3345H02
• 96038-87-8
• BCP15731
• FT-0686601
• (2S,3R,4S,5S,6R)-2-[2-[6-[2,4-dimethoxy-3,6-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]phenyl]-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-3,5-dimethoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• NSC16757
• NSC-16757
• 79484-75-6
• FT-0645080
• FT-0775844
• 2-[4-[6-[3,5-dimethoxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2,6-dimethoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• [(1R,3aR,4S,6aS)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis(2,6-dimethoxy-4,1-phenylene) bis-
• Eleutheroside D
• .beta.-D-Glucopyranoside, (tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis(2,6-dimethoxy-4,1-phenylene) bis-
• Q15426230
• (2S,3R,4S,5S,6R)-2-[4-[6-[3,5-dimethoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2,6-dimethoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• beta-D-Glucopyranoside, (tetrahydro-1H,3H-furo(3,4-c)furan-1,4-diyl)bis(2,6-dimethoxy-4,1-phenylene)bis-
• AKOS037515052
• (2S,3R,4S,5S,6R)-2-[4-[6-[3,5-dimethoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-phenyl]-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2,6-dimethoxy-phenoxy]-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• (-)-Syringaresinol di-O-glucoside
• (2R,2'R,3S,3'S,4S,4'S,5R,5'R,6S,6'S)-6,6'-(((tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis(2,6-dimethoxy-4,1-phenylene))bis(oxy))bis(2-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol)
• FFDULTAFAQRACT-DVWYHDMESA-N

• Inchi： 1S/C34H46O18/c1-43-17-5-13(6-18(44-2)31(17)51-33-27(41)25(39)23(37)21(9-35)49-33)29-15-11-48-30(16(15)12-47-29)14-7-19(45-3)32(20(8-14)46-4)52-34-28(42)26(40)24(38)22(10-36)50-34/h5-8,15-16,21-30,33-42H,9-12H2,1-4H3
• InChI Key： FFDULTAFAQRACT-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(OC2C(OC)=CC(C3C4C(C(C5C=C(OC)C(OC6C(O)C(O)C(O)C(CO)O6)=C(OC)C=5)OC4)CO3)=CC=2OC)O1

Computed Properties

• Exact Mass: 742.26800
• Monoisotopic Mass: 742.26841461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 52
• Rotatable Bond Count: 12
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 254Ų
• XLogP3: -1.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 935.7±65.0 °C at 760 mmHg
• Flash Point: 519.7±34.3 °C
• Refractive Index: 1.615
• PSA: 254.14000
• LogP: -1.84640
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Syringaresinol Diglucoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides